2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline

• CAS No.: 130997-59-0
• Molecular Formula: C9H7F3N2OS
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 3-methyl-6-(trifluoromethoxy)-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C9H7F3N2OS/c1-14-6-3-2-5(15-9(10,11)12)4-7(6)16-8(14)13/h2-4,13H,1H3
• InChI Key: INECLHFXZHBSIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC(F)(F)F)SC1=N

Description

2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline is a useful research compound. Its molecular formula is C9H7F3N2OS and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-6-trifluoromethoxybenzothiazole (7.1 g) and methyl iodide (4.3 g) in absolute ethanol (20 cc) are heated for 18 hours to boiling. The mixture is then cooled to a temperature in the region of 20° C. The precipitate formed is separated by filtration and washed with absolute ethanol (2×20 cc). The solid is taken up in distilled water (100 cc) heated to 60° C., and the solution obtained is treated with sodium hydrogen carbonate (2.6 g). The precipitate is separated by filtration and recrystallized in a boiling mixture (50 cc) of absolute ethanol and distilled water (50:50 by volume). 2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline (2.1 g), m.p. 60°-62° C., is obtained.